
An In-depth Technical Guide to the
Neuroprotective Effects of Dimethoxyflavones

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 7,4'-Dimethoxyflavone

CAS No.: 20979-50-4

Cat. No.: B191123

Get Quote

Foreword: The Therapeutic Potential of
Dimethoxyflavones in Neurological Disorders
Neurodegenerative diseases such as Alzheimer's and Parkinson's, alongside acute

neurological injuries like stroke and spinal cord injury, represent a significant and growing

global health burden. A common thread weaving through these disparate conditions is a

complex interplay of oxidative stress, neuroinflammation, and apoptotic cell death, which

collectively drive the progressive loss of neuronal function. Flavonoids, a class of polyphenolic

compounds abundant in nature, have long been investigated for their health-promoting

properties, including their potential to protect the nervous system.[1][2][3] Among these,

dimethoxyflavones—flavonoids characterized by the presence of two methoxy groups—are

emerging as particularly promising therapeutic candidates due to their enhanced metabolic

stability and ability to cross the blood-brain barrier.[2]

This technical guide provides a comprehensive overview of the neuroprotective effects of

various dimethoxyflavones, intended for researchers, scientists, and drug development

professionals. We will delve into the core mechanisms of action, present detailed protocols for

key validation experiments, and synthesize the current understanding of the signaling
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pathways involved. Our focus is on providing not just a summary of findings, but a practical and

scientifically rigorous resource to empower further research and development in this exciting

field.

I. The Multi-pronged Neuroprotective Strategy of
Dimethoxyflavones
Dimethoxyflavones exert their neuroprotective effects through a multi-faceted approach,

simultaneously targeting several key pathological processes in the brain. This section will

explore the primary mechanisms of action, supported by experimental evidence.

Attenuation of Neuroinflammation
Chronic neuroinflammation is a hallmark of many neurodegenerative diseases, contributing to

a cycle of neuronal damage.[4][5] Dimethoxyflavones have demonstrated potent anti-

inflammatory properties in various models of neurological disease.

Dimethoxyflavones, including 5,7-dimethoxyflavone and acacetin (5,7-dihydroxy-4'-

methoxyflavone), have been shown to suppress the production of pro-inflammatory cytokines

such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α).[6][7][8]

[9][10][11] This is achieved, in part, by inhibiting key inflammatory signaling pathways. For

instance, acacetin has been shown to inhibit the activation of the NLRP3 inflammasome, a

multi-protein complex that triggers the release of IL-1β and IL-18.[12] It also modulates the Toll-

like receptor 4 (TLR4)/NF-κB signaling pathway, a critical regulator of the inflammatory

response in microglia.[12] By suppressing microglial activation, dimethoxyflavones can reduce

the release of neurotoxic inflammatory mediators.[12][13]

A common in vivo model to study neuroinflammation involves the administration of

lipopolysaccharide (LPS), a component of bacterial cell walls that elicits a robust inflammatory

response.

Protocol: Measurement of Pro-inflammatory Cytokines in Mouse Hippocampus using ELISA

Animal Model: Administer 5,7-dimethoxyflavone (10, 20, or 40 mg/kg) orally to mice for 21

days, followed by an LPS challenge to induce neuroinflammation.[6][7][8]
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Tissue Preparation: Following behavioral testing (e.g., Morris Water Maze), euthanize the

mice and dissect the hippocampal tissue.

Homogenization: Homogenize the hippocampal tissue in an appropriate lysis buffer

containing protease inhibitors.

Centrifugation: Centrifuge the homogenates to pellet cellular debris and collect the

supernatant.

ELISA: Use commercially available enzyme-linked immunosorbent assay (ELISA) kits to

quantify the levels of IL-1β, IL-6, and TNF-α in the hippocampal lysates, following the

manufacturer's instructions.[6][7][8][14]

Data Analysis: Normalize cytokine concentrations to the total protein concentration in each

sample and compare the levels between control, LPS-treated, and dimethoxyflavone + LPS-

treated groups.

Combating Oxidative Stress
Oxidative stress, resulting from an imbalance between the production of reactive oxygen

species (ROS) and the brain's antioxidant defenses, is a major contributor to neuronal damage

in a range of neurological disorders.[15] Dimethoxyflavones have been shown to bolster the

brain's antioxidant capacity.

A key mechanism through which dimethoxyflavones exert their antioxidant effects is the

activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3][14]

Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Kelch-like ECH-associated

protein 1 (Keap1). In the presence of oxidative stress or inducers like certain flavonoids, Nrf2

translocates to the nucleus and binds to the antioxidant response element (ARE), leading to

the transcription of a battery of antioxidant and cytoprotective genes, including heme

oxygenase-1 (HO-1).[14] Acacetin has been shown to effectively activate the Nrf2/HO-1

pathway, thereby reducing oxidative stress in models of spinal cord injury.[14][16]

Protocol: Western Blot Analysis of Nrf2 and HO-1 Expression in Spinal Cord Injury Model

Animal Model: Induce spinal cord injury (SCI) in mice and treat with acacetin.[14]
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Tissue Lysis: Collect spinal cord tissue from the injury site and lyse in RIPA buffer.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel

and transfer to a PVDF membrane.

Immunoblotting:

Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered

saline with Tween 20 (TBST).

Incubate with primary antibodies against Nrf2, HO-1, and a loading control (e.g., β-actin or

GAPDH).

Wash and incubate with the appropriate horseradish peroxidase (HRP)-conjugated

secondary antibody.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

substrate and an imaging system.

Densitometry: Quantify the band intensities and normalize the expression of Nrf2 and HO-1

to the loading control.

Inhibition of Apoptotic and Parthanatos Cell Death
Pathways
Neuronal cell death is the ultimate pathological outcome in many neurological conditions.

Dimethoxyflavones can interfere with multiple cell death signaling pathways.

Apoptosis: 5,7-dimethoxyflavone has been shown to induce apoptosis in endometriosis cells

by causing mitochondrial membrane potential loss, dysregulation of intracellular calcium, and

increased ROS production.[17] While this study was not in a neurological context, it

highlights the compound's ability to modulate apoptotic machinery. In neuroprotective

contexts, flavonoids often exhibit anti-apoptotic effects by modulating the expression of Bcl-2

family proteins and inhibiting caspases.[18]
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Parthanatos: This is a form of programmed cell death initiated by the overactivation of

poly(ADP-ribose) polymerase-1 (PARP-1). 3',4'-dimethoxyflavone has been identified as a

novel inhibitor of parthanatos, reducing the synthesis of poly(ADP-ribose) polymer and

protecting cortical neurons from NMDA-induced cell death.[19][20]

Protocol: In Vitro Neuroprotection Assay in Primary Cortical Neurons

Cell Culture: Culture primary cortical neurons from embryonic rodents.

Treatment: Pre-treat the neuronal cultures with varying concentrations of 3',4'-

dimethoxyflavone.

Induction of Cell Death: Expose the cultures to N-methyl-D-aspartate (NMDA) to induce

excitotoxicity and parthanatos.[19]

Cell Viability Assessment:

AlamarBlue Assay: Add AlamarBlue reagent to the culture medium and incubate. Measure

the fluorescence, which is proportional to the number of viable cells.[19]

CellTiter-Glo (CTG) Luminescent Cell Viability Assay: This assay quantifies ATP, an

indicator of metabolically active cells. Add the CTG reagent and measure the

luminescence.[19]

Data Analysis: Calculate the percentage of cell viability relative to untreated controls and plot

dose-response curves to determine the EC50 of the dimethoxyflavone.

II. Modulation of Neurotransmitter Systems and
Neurotrophic Factors
Beyond cytoprotection, dimethoxyflavones can also positively influence neuronal

communication and plasticity.

Interaction with GABAergic and Serotonergic Systems
In silico and in vivo studies have shown that 5,7-dimethoxyflavone can interact with GABA-A

receptors (GABRA1 and GABRG2) and serotonin receptors (5-HT2A and 5-HT2C).[6][7][8]
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Upregulation of the corresponding hippocampal mRNA for these receptors was observed in

mice treated with this dimethoxyflavone.[6][7][8] This suggests a potential mechanism for the

anxiolytic and memory-enhancing effects of 5,7-dimethoxyflavone.

Upregulation of Brain-Derived Neurotrophic Factor
(BDNF)
BDNF is a crucial neurotrophin for neuronal survival, growth, and synaptic plasticity.[8]

Treatment with 5,7-dimethoxyflavone has been shown to significantly increase the levels of

BDNF in the hippocampus of mice in a model of neuroinflammation.[6][7][8] This increase in

BDNF may contribute to the observed improvements in cognitive function.

III. Summary of Preclinical Data and Future
Directions
The available evidence strongly supports the neuroprotective potential of dimethoxyflavones,

acting through a variety of mechanisms.
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Dimethoxyflavone Model Key Findings Reference(s)

5,7-Dimethoxyflavone
LPS-induced memory

impairment in mice

Reduced pro-

inflammatory

cytokines (IL-1β, IL-6,

TNF-α), decreased Aβ

levels, increased

BDNF, and modulated

GABAergic and

serotonergic systems.

[6],[7],[8]

3',4'-

Dimethoxyflavone

NMDA-induced

excitotoxicity in

cortical neurons

Inhibited parthanatos

by reducing poly(ADP-

ribose) polymer

synthesis.

[19],[20]

Acacetin
Spinal cord injury in

mice

Alleviated

neuroinflammation

and oxidative stress

via activation of the

Nrf2/HO-1 pathway.

[14]

Acacetin
Cerebral ischemia-

reperfusion in mice

Reduced infarct

volume and improved

neurological function

by inhibiting the

NLRP3

inflammasome.

[12]

Acacetin

MPTP-induced

Parkinson's disease in

mice

Protected

dopaminergic neurons

through its anti-

inflammatory action.

[11]

Future Directions:

While the preclinical data are promising, further research is needed to translate these findings

to the clinic. Key areas for future investigation include:
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Pharmacokinetics and Bioavailability: Detailed studies are needed to understand the

absorption, distribution, metabolism, and excretion (ADME) profiles of different

dimethoxyflavones and their metabolites in the central nervous system.

Chronic Disease Models: The efficacy of dimethoxyflavones should be evaluated in more

chronic and progressive models of neurodegenerative diseases.

Target Identification and Validation: Further studies are required to definitively identify the

direct molecular targets of dimethoxyflavones in the brain.

Safety and Toxicology: Comprehensive toxicology studies are essential before considering

human clinical trials.

IV. Visualizing the Mechanisms: Signaling Pathways
and Workflows
To better understand the complex interactions described, the following diagrams illustrate the

key signaling pathways and experimental workflows.

Dimethoxyflavone Anti-inflammatory Signaling
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Click to download full resolution via product page

Caption: Dimethoxyflavones inhibit neuroinflammation by targeting the TLR4/NF-κB and

NLRP3 pathways.
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(ROS)
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Antioxidant Genes
(e.g., HO-1)

Promotes transcription

Dimethoxyflavones
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Click to download full resolution via product page

Caption: Dimethoxyflavones combat oxidative stress by activating the Nrf2/HO-1 antioxidant

pathway.
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Experimental Workflow for In Vivo Neuroprotection

Start: Animal Model of Neurological Disease

Administer Dimethoxyflavone

Behavioral Testing
(e.g., Morris Water Maze)

Euthanasia and Tissue Collection

Biochemical Analysis
(ELISA, Western Blot)

Histological Analysis
(Immunofluorescence)

End: Data Analysis and Interpretation

Click to download full resolution via product page

Caption: A generalized workflow for evaluating the neuroprotective effects of dimethoxyflavones

in vivo.

V. Conclusion
Dimethoxyflavones represent a promising class of natural compounds with significant potential

for the development of novel neuroprotective therapies. Their ability to simultaneously target

multiple pathological pathways—including inflammation, oxidative stress, and cell death—

makes them particularly attractive candidates for treating complex neurological disorders. The

experimental protocols and mechanistic insights provided in this guide are intended to serve as
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a valuable resource for the scientific community, fostering further research and accelerating the

translation of these promising compounds from the laboratory to the clinic.

References
Fatokun, A. A., et al. (2013). Identification through high-throughput screening of 4'-

methoxyflavone and 3',4'-dimethoxyflavone as novel neuroprotective inhibitors of

parthanatos. British Journal of Pharmacology, 169(8), 1829-1842. [Link]

Aziz, N., et al. (2025). Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone

and 5,7,4'-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired

Mice. Neurochemical Research. [Link]

Mozaffarian, D., & Wu, J. H. (2018). 3,5,4′-trihydroxy-6,7,3′-trimethoxyflavone protects

against beta amyloid-induced neurotoxicity through antioxidative activity and interference

with cell signaling. BMC complementary and alternative medicine, 18(1), 1-13. [Link]

Aziz, N., et al. (2025). Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone

and 5,7,4'-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired

Mice. Neurochemical Research. [Link]

Aziz, N., et al. (2025). Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone

and 5,7,4'-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired

Mice. ResearchGate. [Link]

Nagayoshi, H., et al. (2021). Oxidation of 3′-methoxyflavone, 4′-methoxyflavone, and 3′,4′-

dimethoxyflavone and their derivatives having with 5,7-dihydroxyl moieties by human

cytochromes P450 1B1 and 2A13. Xenobiotica, 51(2), 205-217. [Link]

Kim, H., et al. (2021). The 5,7-Dimethoxyflavone Suppresses Sarcopenia by Regulating

Protein Turnover and Mitochondria Biogenesis-Related Pathways. Nutrients, 13(10), 3561.

[Link]

Sa-nguanmoo, P., et al. (2017). Kaempferia parviflora and Its Methoxyflavones: Chemistry

and Biological Activities. Evidence-Based Complementary and Alternative Medicine, 2017,

4057452. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3831707/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC12370873/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6090941/
https://pubmed.ncbi.nlm.nih.gov/40839147/
https://www.researchgate.net/publication/386903282_Elucidating_the_Neuroprotective_Mechanism_of_57-Dimethoxyflavone_and_574'-Trimethoxyflavone_Through_In_Silico_Target_Prediction_and_in_Memory-Impaired_Mice
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7883907/
https://www.mdpi.com/2072-6643/13/10/3561
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5564221/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Testai, L., & Calderone, V. (2017). Neuroprotective Potentials of Flavonoids: Experimental

Studies and Mechanisms of Action. CNS & Neurological Disorders-Drug Targets (Formerly

Current Drug Targets-CNS & Neurological Disorders), 16(7), 808-818. [Link]

Li, F., et al. (2022). Acacetin alleviates neuroinflammation and oxidative stress injury via the

Nrf2/HO-1 pathway in a mouse model of spinal cord injury. Journal of Neuroinflammation,

19(1), 1-16. [Link]

Park, S., et al. (2020). 5,7‐Dimethoxyflavone induces apoptotic cell death in human

endometriosis cell lines by activating the endoplasmic reticulum stress pathway. Journal of

Biochemical and Molecular Toxicology, 34(11), e22579. [Link]

Kamal, K. K., et al. (2015). Anti-inflammatory effect of certain dimethoxy flavones.

Inflammopharmacology, 23(5), 307-317. [Link]

Serge, B., et al. (2022). The Chemistry and the Anti-Inflammatory Activity of

Polymethoxyflavonoids from Citrus Genus. Molecules, 27(18), 5894. [Link]

Kim, H. G., et al. (2012). Acacetin protects dopaminergic cells against 1-methyl-4-phenyl-1,

2, 3, 6-tetrahydropyridine-induced neuroinflammation in vitro and in vivo. Biological and

Pharmaceutical Bulletin, 35(8), 1287-1294. [Link]

Trovato, A., et al. (2021). Anti-Oxidative, Anti-Inflammatory and Anti-Apoptotic Effects of

Flavonols: Targeting Nrf2, NF-κB and p53 Pathways in Neurodegeneration. ResearchGate.

[Link]

Ullah, A., et al. (2022). Beneficial effects of natural flavonoids on neuroinflammation.

Frontiers in Immunology, 13, 984476. [Link]

Lee, S. Y., et al. (2022). Acacetin exerts a neuroprotective effect by modulating the Nrf2.

ResearchGate. [Link]

Di Meo, F., et al. (2023). Brain Neurotrophins and Plant Polyphenols: A Powerful Connection.

International Journal of Molecular Sciences, 24(13), 10899. [Link]

Lin, C. Y., et al. (2020). Anti-Apoptotic Effects of Carotenoids in Neurodegeneration.

Antioxidants, 9(10), 960. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.eurekaselect.com/article/82104
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9205561/
https://pubmed.ncbi.nlm.nih.gov/32734628/
https://pubmed.ncbi.nlm.nih.gov/26248971/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9504268/
https://pubmed.ncbi.nlm.nih.gov/22863927/
https://www.researchgate.net/publication/355280918_Anti-Oxidative_Anti-Inflammatory_and_Anti-Apoptotic_Effects_of_Flavonols_Targeting_Nrf2_NF-kB_and_p53_Pathways_in_Neurodegeneration
https://www.frontiersin.org/articles/10.3389/fimmu.2022.984476/full
https://www.researchgate.net/figure/Acacetin-exerts-a-neuroprotective-effect-by-modulating-the-Nrf2-a-HE-staining-was_fig6_361251342
https://www.mdpi.com/1422-0067/24/13/10899
https://www.mdpi.com/2076-3921/9/10/960
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


de Oliveira, A. C. S., et al. (2023). The Flavonoid Agathisflavone Directs Brain

Microglia/Macrophages to a Neuroprotective Anti-Inflammatory and Antioxidant State via

Regulation of NLRP3 Inflammasome. International Journal of Molecular Sciences, 24(9),

8282. [Link]

Temviriyanukul, P., et al. (2025). Kaempferia parviflora extract and its methoxyflavones as

potential anti-Alzheimer assessing in vitro, integrated computational approach, and in vivo

impact on behaviour in scopolamine-induced amnesic mice. PLOS ONE, 20(3), e0299691.

[Link]

Ugun-Klusek, A., et al. (2022). Inhibition of Oxidative Stress and Related Signaling Pathways

in Neuroprotection. Antioxidants, 11(11), 2137. [Link]

Malek, A. E., et al. (2021). Anti-Inflammatory Effects of Flavonoids in Common Neurological

Disorders Associated with Aging. Antioxidants, 10(9), 1463. [Link]

Essa, M. M., et al. (2012). Neuroprotection of Multifunctional Phytochemicals as Novel

Therapeutic Strategy for Neurodegenerative Disorders: Antiapoptotic and Antiamyloidogenic

Activities by Modulation of Cellular Signal Pathways. ResearchGate. [Link]

Wang, Y., et al. (2020). Acacetin protects against cerebral ischemia-reperfusion injury via the

NLRP3 signaling pathway. Neural Regeneration Research, 15(11), 2099. [Link]

Gugliandolo, A., et al. (2021). Synthesis, Neuroprotection, and Antioxidant Activity of 1,1′-

Biphenylnitrones as α-Phenyl-N-tert-butylnitrone Analogues in In Vitro Ischemia Models.

Antioxidants, 10(2), 309. [Link]

Li, Y., et al. (2021). Application of Neurotoxin-Induced Animal Models in the Study of

Parkinson's Disease-Related Depression: Profile and Proposal. Frontiers in Psychology, 12,

638641. [Link]

Fatokun, A. A., et al. (2013). Identification through high-throughput screening of 4'-

methoxyflavone and 3',4'-dimethoxyflavone as novel neuroprotective inhibitors of

parthanatos. British journal of pharmacology, 169(8), 1829-1842. [Link]

Kamal, K. K., et al. (2014). Antinociceptive effect of certain dimethoxy flavones in mice.

Pharmacological reports, 66(4), 684-691. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.mdpi.com/1422-0067/24/9/8282
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0299691
https://www.mdpi.com/2076-3921/11/11/2137
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8464455/
https://www.researchgate.net/publication/233989091_Neuroprotection_of_Multifunctional_Phytochemicals_as_Novel_Therapeutic_Strategy_for_Neurodegenerative_Disorders_Antiapoptotic_and_Antiamyloidogenic_Activities_by_Modulation_of_Cellular_Signal_Pathways
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7218206/
https://www.mdpi.com/2076-3921/10/2/309
https://www.frontiersin.org/articles/10.3389/fpsyg.2021.638641/full
https://pubmed.ncbi.nlm.nih.gov/23550801/
https://pubmed.ncbi.nlm.nih.gov/24905322/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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